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Introduction

Methyl O-acetylricinoleate is a derivative of ricinoleic acid, the primary fatty acid found in
castor oil. It is synthesized by the esterification of ricinoleic acid with methanol, followed by
acetylation of the hydroxyl group. This modification of the natural oil results in a compound with
unique physicochemical properties, leading to its use in a variety of industrial and
pharmaceutical applications. This technical guide provides an in-depth overview of the core
physicochemical properties of Methyl O-acetylricinoleate, complete with experimental
methodologies and a summary of quantitative data.

Physicochemical Properties

Methyl O-acetylricinoleate is characterized as a pale-yellow, oily liquid with a mild odor.[1] Its
chemical structure consists of an 18-carbon chain with a double bond at the C9-C10 position
and an acetylated hydroxyl group at the C12 position.

Quantitative Data Summary

The following table summarizes the key quantitative physicochemical properties of Methyl O-
acetylricinoleate compiled from various sources.
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Property Value Units
Molecular Formula C21H3804
Molecular Weight 354.52 g/mol
Boiling Point 185 (at 2 mmHgQ) °C
204-207 (at 0.5 Torr) °C
260 (at 13 mmHg) °C
Melting Point -26 °C
Density 0.94 g/cm3
Refractive Index 1.459
Flash Point 198 °C
Insoluble in water; Soluble in
most organic liquids including
Solubility ethanol, ether, benzene,
chloroform, and petroleum
ether.[1][2]
CAS Number 140-03-4

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of
Methyl O-acetylricinoleate are not extensively published. However, standard methodologies
for fatty acid esters can be applied.

Determination of Boiling Point

The boiling point of Methyl O-acetylricinoleate is determined under reduced pressure due to
its high molecular weight, which would lead to decomposition at atmospheric pressure. A
common method is vacuum distillation.

Methodology:
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o A sample of Methyl O-acetylricinoleate is placed in a distillation flask.

e The flask is connected to a vacuum pump and a manometer to control and measure the
pressure.

e The sample is heated gradually.

e The temperature at which the liquid boils and its vapor condenses is recorded as the boiling
point at that specific pressure.

Determination of Melting Point

The melting point is determined using a capillary tube method with a melting point apparatus.
Methodology:

o A small amount of solidified Methyl O-acetylricinoleate (achieved by cooling) is introduced
into a capillary tube.

e The capillary tube is placed in a melting point apparatus.
e The temperature is slowly increased.

e The temperature range over which the solid melts to a clear liquid is recorded as the melting
point.

Determination of Density

The density can be determined using a pycnometer or a hydrometer.
Methodology (Pycnometer):

e The weight of a clean, dry pycnometer is determined.

e The pycnometer is filled with the sample, and its weight is measured.

e The weight of the pycnometer filled with a reference liquid of known density (e.g., water) is
also determined.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b092217?utm_src=pdf-body
https://www.benchchem.com/product/b092217?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e The density of the sample is calculated using the formula: Density_sample =
(Weight_sample / Weight_reference) * Density_reference

Determination of Refractive Index

The refractive index is measured using a refractometer.
Methodology:
o Afew drops of Methyl O-acetylricinoleate are placed on the prism of the refractometer.

e The prism is closed, and the instrument is allowed to equilibrate to a specific temperature
(usually 20°C).

o The refractive index is read directly from the instrument's scale.

Determination of Solubility

The solubility is determined by visual observation.
Methodology:

e Asmall, measured amount of Methyl O-acetylricinoleate is added to a test tube containing
a measured volume of a solvent.

e The mixture is agitated.

e The solubility is determined by observing whether the sample dissolves completely, forms a
suspension, or is immiscible. This is repeated with various solvents.

Synthesis and Purification Workflow

The industrial production of Methyl O-acetylricinoleate typically involves a two-step process
starting from castor oil. The following diagram illustrates the general workflow.
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Caption: Workflow for the synthesis and purification of Methyl O-acetylricinoleate.

Conclusion

Methyl O-acetylricinoleate possesses a unique combination of properties, including a wide
liquid range, good solubility in organic solvents, and a high boiling point, which make it a
versatile compound for various applications. The standardized experimental protocols outlined
provide a basis for the consistent and accurate determination of its physicochemical
characteristics, which is crucial for quality control and the development of new applications in
the pharmaceutical and chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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